Cas no 72111-80-9 (5-Methoxypyrazine-2,3-dicarbonitrile)

• Product Name: 5-Methoxypyrazine-2,3-dicarbonitrile
• CAS No: 72111-80-9
• MF: C₇H₄N₄O
• MW: 160.132860183716
• CID: 2671541
• Update Time: 2023-08-06

5-Methoxypyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methoxypyrazine-2,3-dicarbonitrile
• AB60485
• 5-Methoxypyrazine-2,3-dicarbonitrile

• Inchi： 1S/C7H4N4O/c1-12-7-4-10-5(2-8)6(3-9)11-7/h4H,1H3
• InChI Key： ULBOSMFXVAUSSC-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(C#N)=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 0.3
• Topological Polar Surface Area: 82.6